Cas no 153815-59-9 (Fmoc-Glutamol(OtBu))

Fmoc-Glutamol(OtBu) structure
Fmoc-Glutamol(OtBu) structure
Product Name:Fmoc-Glutamol(OtBu)
CAS No:153815-59-9
MF:C24H29NO5
MW:411.4908
CID:106347
PubChem ID:40428773
Update Time:2024-11-01

Fmoc-Glutamol(OtBu) Chemical and Physical Properties

Names and Identifiers

    • Pentanoic acid,4-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-5-hydroxy-, 1,1-dimethylethylester, (4S)-
    • Fmoc-Glutamol(OtBu)
    • Fmoc-L-Glutamol(tBu)
    • Pentanoic acid,4-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-5-hydroxy-, 1,1-dimethylethylester,...
    • 4-fluoren-9-ylidenemethyl-anisole
    • 4-Fluoren-9-ylidenmethyl-anisol
    • p-methoxybenzylidene fluorene
    • Fmoc-Glutamol(OBut)
    • FMOC-GLUTAMINOL(OBUT)
    • Fmoc-L-Glutamol(OtBu)
    • Fmoc-γ-tert-butyl ester-L-glutamol
    • NALPHA-9-Fluorenylmethoxycarbonyl-(S)-4-amino-5-
    • FMOC-(S)-4-AMINO-5-HYDROXYBUTANOIC ACID T-BUTYL ESTER
    • N-alpha-(9-Fluorenylmethyloxycarbonyl)-gamma-t-butyl-L-glutamol
    • AK170027
    • XYRSVJWUWKIUAA-INIZCTEOSA-N
    • 6892AH
    • tert-Butyl (S)-4-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-5-hydroxypentanoate
    • 4-(9-Fluorenylmethoxycarbonyl)amino-(4S)-5-hydroxy-pentanoic Acid t-Butyl Ester
    • N-[(S)-1-(Hydroxymethyl)-3-(tert-butyloxycarbonyl)propyl]carbamic acid 9H-fluorene-9-ylmethyl ester
    • MFCD00671687
    • tert-butyl (4S)-4-(9H-fluoren-9-ylmethoxycarbonylamino)-5-hydroxypentanoate
    • SCHEMBL6609333
    • CS-0100563
    • TERT-BUTYL (4S)-4-{[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]AMINO}-5-HYDROXYPENTANOATE
    • DS-9737
    • C72908
    • Fmoc-Glu(OtBu)-OL
    • DB-240281
    • AKOS025289346
    • 2-Methyl-2-propanyl (4s)-4-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-5-hydroxypentanoate
    • 153815-59-9
    • Fmoc-γ-tert-butyl ester-L-glutamol≥ 98% (HPLC)
    • MDL: MFCD00671687
    • Inchi: 1S/C24H29NO5/c1-24(2,3)30-22(27)13-12-16(14-26)25-23(28)29-15-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,16,21,26H,12-15H2,1-3H3,(H,25,28)/t16-/m0/s1
    • InChI Key: XYRSVJWUWKIUAA-INIZCTEOSA-N
    • SMILES: O(C(N([H])[C@]([H])(C([H])([H])O[H])C([H])([H])C([H])([H])C(=O)OC(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])=O)C([H])([H])C1([H])C2=C([H])C([H])=C([H])C([H])=C2C2=C([H])C([H])=C([H])C([H])=C12

Computed Properties

  • Exact Mass: 411.20500
  • Monoisotopic Mass: 411.205
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 10
  • Complexity: 565
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 84.9
  • XLogP3: 3.6

Experimental Properties

  • PSA: 84.86000
  • LogP: 4.96450

Fmoc-Glutamol(OtBu) Pricemore >>

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AAPPTec
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Fmoc-Glutamol(OtBu) Production Method

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